Cas no 1354973-50-4 (5,6-Dimethylbenzotriazole Hydrate)
5,6-Dimethylbenzotriazole Hydrate is a heterocyclic organic compound primarily used as a corrosion inhibitor and stabilizer in industrial applications. Its molecular structure, featuring a benzotriazole core with methyl substituents at the 5 and 6 positions, enhances its effectiveness in protecting metals, particularly copper and its alloys, from oxidative degradation. The hydrate form improves solubility and handling in aqueous systems. This compound exhibits strong adsorption onto metal surfaces, forming a protective layer that mitigates corrosion in harsh environments. It is also utilized in antifreeze formulations and as a UV stabilizer in polymers. Its stability and low toxicity make it suitable for long-term applications in electronics, coatings, and cooling systems.
1354973-50-4 structure
Product Name:5,6-Dimethylbenzotriazole Hydrate
CAS No:1354973-50-4
MF:C8H11N3O
MW:165.192441225052
MDL:MFCD00149344
CID:3161507
PubChem ID:329769039
Update Time:2025-06-08
5,6-Dimethylbenzotriazole Hydrate Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dimethyl-1H-benzotriazole monohydrate
- 5,6-Dimethyl-1H-benzotriazole monohydrate, analytical standard
- CS-0204289
- 1354973-50-4
- 5,6-Dimethylbenzotriazole Hydrate
- AKOS024318914
- SCHEMBL2493413
- DTXSID301032405
- 5,6-Dimethyl-1H-benzotriazole monohydrate; 5,6-Dimethyl-1,2,3-benzotriazole Hydrate; 5,6-Dimethylbenzotriazole Hydrate; NSC 62005 Hydrate
- 5,6-dimethyl-1H-1,2,3-benzotriazole hydrate
- MFCD00149344
- DB-050811
- 5,6-dimethyl-1H-benzo[d][1,2,3]triazole hydrate
- 5,6-dimethyl-2H-benzotriazole;hydrate
- SY292227
- 5,6-Dimethyl-1H-benzotriazole, hydrate (1:1)
- E86114
- 5,6-Dimethyl-1H-Benzotriazole Hydrate
- 5,6-dimethyl-2H-benzotriazole hydrate
- 5,6-Dimethyl-1H-benzotriazole monohydrate, 99%
- 5,6-DiMethyl-1,2,3-benzotriazole Hydrate
-
- MDL: MFCD00149344
- Inchi: 1S/C8H9N3.H2O/c1-5-3-7-8(4-6(5)2)10-11-9-7;/h3-4H,1-2H3,(H,9,10,11);1H2
- InChI Key: VVWPOQUENPOMAK-UHFFFAOYSA-N
- SMILES: O.N1=C2C=C(C)C(C)=CC2=NN1
Computed Properties
- Exact Mass: 165.090211983g/mol
- Monoisotopic Mass: 165.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.6Ų
Experimental Properties
- Melting Point: 152-156 °C (lit.)
5,6-Dimethylbenzotriazole Hydrate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
-
Hazardous Material Identification:
- Storage Condition:2-8°C
5,6-Dimethylbenzotriazole Hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D462275-1g |
5,6-Dimethylbenzotriazole Hydrate |
1354973-50-4 | 1g |
$ 64.00 | 2023-09-07 | ||
| TRC | D462275-5g |
5,6-Dimethylbenzotriazole Hydrate |
1354973-50-4 | 5g |
$ 161.00 | 2023-09-07 | ||
| TRC | D462275-25g |
5,6-Dimethylbenzotriazole Hydrate |
1354973-50-4 | 25g |
$ 552.00 | 2023-09-07 | ||
| abcr | AB174753-5 g |
5,6-Dimethyl-1H-benzotriazole monohydrate, 99%; . |
1354973-50-4 | 99% | 5g |
€53.00 | 2022-06-11 | |
| abcr | AB174753-25 g |
5,6-Dimethyl-1H-benzotriazole monohydrate, 99%; . |
1354973-50-4 | 99% | 25g |
€96.70 | 2022-06-11 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B25304-5g |
5,6-Dimethyl-1H-benzotriazole monohydrate, 99% |
1354973-50-4 | 99% | 5g |
¥558.00 | 2023-02-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B25304-25g |
5,6-Dimethyl-1H-benzotriazole monohydrate, 99% |
1354973-50-4 | 99% | 25g |
¥1241.00 | 2023-02-07 | |
| eNovation Chemicals LLC | Y1198502-1g |
5,6-Dimethyl-1H-benzotriazole Hydrate |
1354973-50-4 | 97% | 1g |
$115 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1198502-5g |
5,6-Dimethyl-1H-benzotriazole Hydrate |
1354973-50-4 | 97% | 5g |
$210 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1198502-10g |
5,6-Dimethyl-1H-benzotriazole Hydrate |
1354973-50-4 | 97% | 10g |
$330 | 2024-07-19 |
5,6-Dimethylbenzotriazole Hydrate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
1354973-50-4 (5,6-Dimethylbenzotriazole Hydrate) Related Products
- 64665-57-2(Tolytriazole sodiumsalt)
- 29385-43-1(Tolyltriazole)
- 24611-70-9(1H-1,2,3-Benzotriazole-5-carbonitrile)
- 29878-31-7(4-Methylbenzotriazole)
- 15805-10-4(1H-Benzotriazole,6,6'-methylenebis-)
- 496841-88-4(1H-1,2,3-benzotriazol-5-ylmethanamine)
- 136-85-6(5-Methylbenzotriazole)
- 106429-67-8(1H-1,2,3-benzotriazol-5-ylmethanol)
- 4184-79-6(5,6-Dimethyl-1,2,3-benzotriazoleHydrate)
- 70938-42-0(1H-1,2,3-benzotriazole-6-carbaldehyde)
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